![molecular formula C14H16N4OS B6537970 2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide CAS No. 1021214-54-9](/img/structure/B6537970.png)
2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide
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Overview
Description
The compound “2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide” is a complex organic molecule that contains several functional groups, including a pyridine ring, a pyridazinone ring, and an amide group . These functional groups are common in many pharmaceuticals and could potentially confer a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy . These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the amide group could participate in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would likely be influenced by its functional groups and overall molecular structure .Mechanism of Action
Target of Action
Similar compounds have been found to interact with the tgf-beta receptor type-1 .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target receptor, leading to a cascade of biochemical reactions that result in its therapeutic effects .
Biochemical Pathways
The tgf-beta signaling pathway, which is often implicated in cell growth and differentiation, could potentially be influenced .
Result of Action
Based on its potential interaction with the tgf-beta receptor, it may influence cell growth and differentiation .
Advantages and Limitations for Lab Experiments
The use of 2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide in laboratory experiments has several advantages. It is a small molecule compound, which makes it easy to synthesize and purify. In addition, it has been shown to act as an inhibitor of enzymes, such as acetylcholinesterase and butyrylcholinesterase, as well as modulate the activity of various cellular processes, such as apoptosis, cell proliferation, and cell migration. Furthermore, it has been shown to act as an anti-inflammatory agent and as an inhibitor of angiogenesis.
However, there are also some limitations to the use of this compound(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide in laboratory experiments. The compound has not been extensively studied, and its mechanism of action is not fully understood. In addition, the compound is not commercially available, so it must be synthesized in the laboratory.
Future Directions
The potential applications of 2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide are numerous. Further research is needed to better understand its mechanism of action and to explore its potential use in drug development. In addition, further studies are needed to explore its potential use as an anti-inflammatory agent and as an inhibitor of angiogenesis. Furthermore, further research is needed to explore its potential use in other areas, such as cancer treatment and neurodegenerative diseases.
Synthesis Methods
2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide can be synthesized using a variety of methods. One method involves the reaction of this compound with an acid in the presence of an acid catalyst. This reaction produces a salt of the compound, which can then be isolated and purified. Another approach involves the reaction of this compound with an amine in the presence of an acid catalyst. This reaction produces an amide of the compound, which can then be isolated and purified.
Scientific Research Applications
2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide has been used in a variety of scientific research applications. It has been studied as an inhibitor of enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been studied for its ability to modulate the activity of various cellular processes, such as apoptosis, cell proliferation, and cell migration. In addition, this compound(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide has been studied for its potential to act as an anti-inflammatory agent and as an inhibitor of angiogenesis.
Biochemical Analysis
Biochemical Properties
2-methyl-N-(6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazin-3-yl)propanamide plays a crucial role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. This compound has been shown to inhibit the activity of collagen prolyl-4-hydroxylase, an enzyme involved in collagen synthesis . By inhibiting this enzyme, F5126-0723 can potentially reduce collagen production, which may have implications for treating fibrotic diseases. Additionally, F5126-0723 interacts with the PI3K/AKT/mTOR signaling pathway, influencing cell growth and survival .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound has demonstrated antiproliferative activities against cancer cell lines such as SW620 and HeLa cells . It regulates cell signaling pathways, including the PI3K/AKT/mTOR pathway, by inhibiting the phosphorylation of AKT and S6 proteins . This regulation can lead to reduced cell proliferation and increased apoptosis in cancer cells. Furthermore, F5126-0723 has been shown to influence gene expression and cellular metabolism, contributing to its potential therapeutic effects.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to collagen prolyl-4-hydroxylase, inhibiting its activity and reducing collagen synthesis . Additionally, F5126-0723 interacts with components of the PI3K/AKT/mTOR signaling pathway, leading to the inhibition of AKT and S6 protein phosphorylation . These interactions result in altered cell signaling, gene expression, and cellular metabolism, contributing to the compound’s antiproliferative and pro-apoptotic effects.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are critical for understanding its long-term effects. Studies have shown that the compound remains stable under specific conditions, allowing for consistent results in in vitro and in vivo experiments . Over time, F5126-0723 continues to exhibit its inhibitory effects on collagen synthesis and cell signaling pathways, indicating its potential for long-term therapeutic applications.
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages. Lower doses of the compound have been shown to effectively inhibit collagen synthesis and reduce tumor growth without significant adverse effects . Higher doses may lead to toxic effects, including increased apoptosis and potential damage to healthy tissues . Understanding the dosage-dependent effects of F5126-0723 is crucial for optimizing its therapeutic applications and minimizing potential side effects.
Metabolic Pathways
This compound is involved in specific metabolic pathways that influence its activity and effects. The compound interacts with enzymes such as collagen prolyl-4-hydroxylase, affecting collagen synthesis and metabolism . Additionally, F5126-0723 influences metabolic flux and metabolite levels by regulating the PI3K/AKT/mTOR signaling pathway . These interactions highlight the compound’s potential to modulate metabolic processes and contribute to its therapeutic effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for understanding its bioavailability and efficacy. The compound is transported across cell membranes and distributed to various cellular compartments, where it interacts with target biomolecules . Specific transporters and binding proteins may facilitate the localization and accumulation of F5126-0723, enhancing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is directed to specific cellular compartments, such as the cytoplasm and nucleus, where it exerts its effects on target biomolecules . Post-translational modifications and targeting signals may influence the localization of F5126-0723, ensuring its interaction with relevant enzymes and proteins.
Properties
IUPAC Name |
2-methyl-N-[6-(pyridin-2-ylmethylsulfanyl)pyridazin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4OS/c1-10(2)14(19)16-12-6-7-13(18-17-12)20-9-11-5-3-4-8-15-11/h3-8,10H,9H2,1-2H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLIBUNMGFSTBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NN=C(C=C1)SCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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